Cas no 2168-84-5 (Methyl ethanedithioate)
Methyl ethanedithioate (CAS 503-40-2) is a sulfur-containing organic compound with the molecular formula C3H6S2. It is characterized by its dithioester functional group, which imparts reactivity in organic synthesis, particularly in thioacetalization and thiol protection reactions. The compound's stability and selectivity make it a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its low volatility and compatibility with various solvents enhance handling and application flexibility. Methyl ethanedithioate is also utilized in polymer chemistry as a chain-transfer agent or crosslinking modifier. Proper storage under inert conditions is recommended to maintain its integrity.
Methyl ethanedithioate structure
Product Name:Methyl ethanedithioate
CAS No:2168-84-5
MF:C3H6O2S2
MW:138.208538532257
CID:257691
PubChem ID:123149
Update Time:2026-05-14
Methyl ethanedithioate Chemical and Physical Properties
Names and Identifiers
-
- Ethane(dithioic) acid,methyl ester (9CI)
- Ethane (dithioic) acid, methyl ester
- (Methyldisulfanyl)acetate
- acetic acid, 2-(methyldithio)-, ion(1-)
- LogP
- Methyl ethanedithioate
-
- Inchi： InChI=1S/C3H6S2/c1-3(4)5-2/h1-2H3
- InChI Key： PFWSEYMNCOMKDX-UHFFFAOYSA-N
- SMILES： CSC(=S)C
Computed Properties
- Exact Mass: 105.99100
- Monoisotopic Mass: 105.991092
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 1
- Complexity: 40.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.4
Experimental Properties
- Density: 1.094
- Boiling Point: 136.9°Cat760mmHg
- Flash Point: 36.6°C
- PSA: 57.39000
- LogP: 1.69670
Methyl ethanedithioate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Methyl ethanedithioate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M304798-50mg |
Methyl ethanedithioate |
2168-84-5 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M304798-100mg |
Methyl ethanedithioate |
2168-84-5 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M304798-500mg |
Methyl ethanedithioate |
2168-84-5 | 500mg |
$ 320.00 | 2022-06-04 | ||
| Enamine | EN300-107301-0.05g |
1-(methylsulfanyl)ethane-1-thione |
2168-84-5 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-107301-0.1g |
1-(methylsulfanyl)ethane-1-thione |
2168-84-5 | 95% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-107301-0.25g |
1-(methylsulfanyl)ethane-1-thione |
2168-84-5 | 95% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-107301-0.5g |
1-(methylsulfanyl)ethane-1-thione |
2168-84-5 | 95% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-107301-1.0g |
1-(methylsulfanyl)ethane-1-thione |
2168-84-5 | 95% | 1g |
$256.0 | 2023-06-10 | |
| Enamine | EN300-107301-2.5g |
1-(methylsulfanyl)ethane-1-thione |
2168-84-5 | 95% | 2.5g |
$503.0 | 2023-10-28 | |
| Enamine | EN300-107301-5.0g |
1-(methylsulfanyl)ethane-1-thione |
2168-84-5 | 95% | 5g |
$743.0 | 2023-06-10 |
Methyl ethanedithioate Related Literature
-
1. An MNDO study of the unimolecular reactions of methyl acetate and its sulphur analoguesCarlito B. Lebrilla,Helmut Schwarz J. Chem. Soc. Perkin Trans. 2 1987 237
-
2. Kinetic 1,4-addition of a dithioacetate enolate to α-enonesPatrick Metzer J. Chem. Soc. Chem. Commun. 1982 335
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3. Preparation and cycloaddition reactions of some αβ-unsaturated dithioestersKevin R. Lawson,Alison Singleton,Gordon H. Whitham J. Chem. Soc. Perkin Trans. 1 1984 859
-
4. Conjugate addition of lithium isopropyl dithioisobutyrate to 4-acetoxycyclopent-2-enone. Assignment of stereochemistry in flexible 5-membered ringsSteven H. Bertz,Lynn W. Jelinski,Gary Dabbagh J. Chem. Soc. Chem. Commun. 1983 388
-
5. 153. Studies related to cephalosporin C. Part I. 3-Hydroxy- and 3-amino-furan-2(5H)-onesG. C. Barrett,V. V. Kane,G. Lowe J. Chem. Soc. 1964 783
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